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Compound of Interest

Compound Name: 4-Chloro-8-fluoroquinazoline

Cat. No.: B179695

An In-depth Technical Guide to the Safety and Handling of 4-Chloro-8-fluoroquinazoline

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 4-Chloro-8-fluoroquinazoline based on available data for structurally similar
compounds. No specific Safety Data Sheet (SDS) for 4-Chloro-8-fluoroquinazoline was
publicly available at the time of this writing. Therefore, the information presented herein is
extrapolated from related quinoline and quinazoline derivatives and should be used as a guide
for trained professionals only. All laboratory work should be conducted with a thorough
understanding of the potential hazards and after consulting a specific, verified SDS for the
compound in use.

Introduction

4-Chloro-8-fluoroquinazoline is a halogenated quinazoline derivative. Such compounds are
valuable intermediates in medicinal chemistry and drug development, often serving as building
blocks for the synthesis of bioactive molecules, including potential anticancer agents.[1] The
presence of chloro and fluoro substituents on the quinazoline core influences its reactivity and
potential biological activity.[2][3] Understanding the safety and handling precautions for this
class of compounds is critical for ensuring the well-being of researchers and the integrity of
experimental work.

Hazard Identification and Classification
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Based on data for analogous compounds like 4-chloro-8-fluoroquinoline and other chlorinated
quinazolines, 4-Chloro-8-fluoroquinazoline is anticipated to possess the following hazards.

Potential Health Hazards:

Acute Toxicity: May be harmful if swallowed.[4][5]

Skin Corrosion/Irritation: Causes skin irritation.[6] Avoid contact with skin.[7][8]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation or damage.[4][6] Avoid
contact with eyes.[7][8]

Respiratory Irritation: May cause respiratory irritation.[6][9] Avoid breathing dust.[7][8][10]
Environmental Hazards:

 Structurally similar compounds are noted as being very toxic to aquatic life with long-lasting
effects.[7][11]

Physical and Chemical Properties

Quantitative physical and chemical data for 4-Chloro-8-fluoroquinazoline are not readily
available. The table below presents data for a structurally similar compound, 4-Chloro-8-
fluoroquinoline, to provide an estimation of its properties.
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Value (for 4-Chloro-8-
Property L Source
fluoroquinoline)

CAS Number 63010-72-0 [2][3][6][12][13]

Molecular Formula CoHsCIFN [2][3][12][13]

Molecular Weight 181.59 g/mol [2][3][12][13]
White to light yellow

Appearance [2][3][13]
powder/crystal

Melting Point 90-101 °C [2][14]

Sparingly soluble in water,
Solubility more soluble in organic [3]

solvents.

Exposure Controls and Personal Protection

To minimize exposure to 4-Chloro-8-fluoroquinazoline, the following engineering controls and
personal protective equipment (PPE) are recommended.

Engineering Controls:
» Work in a well-ventilated area, preferably in a chemical fume hood.[7][8][15]
o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-of-4-chloro-8-fluoroquinoline-properties-and-reactivity-uk
https://cymitquimica.com/cas/63010-72-0/
https://www.thermofisher.com/order/catalog/product/H50541.03
https://www.sigmaaldrich.com/US/en/product/aldrich/bbo000703
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-4-chloro-8-fluoroquinoline-in-modern-organic-synthesis-uk
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-of-4-chloro-8-fluoroquinoline-properties-and-reactivity-uk
https://cymitquimica.com/cas/63010-72-0/
https://www.sigmaaldrich.com/US/en/product/aldrich/bbo000703
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-4-chloro-8-fluoroquinoline-in-modern-organic-synthesis-uk
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-of-4-chloro-8-fluoroquinoline-properties-and-reactivity-uk
https://cymitquimica.com/cas/63010-72-0/
https://www.sigmaaldrich.com/US/en/product/aldrich/bbo000703
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-4-chloro-8-fluoroquinoline-in-modern-organic-synthesis-uk
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-of-4-chloro-8-fluoroquinoline-properties-and-reactivity-uk
https://cymitquimica.com/cas/63010-72-0/
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-4-chloro-8-fluoroquinoline-in-modern-organic-synthesis-uk
https://www.nbinno.com/article/other-organic-chemicals/the-chemistry-of-4-chloro-8-fluoroquinoline-properties-and-reactivity-uk
https://matrix.staging.1int.co.uk/product/buy-4-chloro-8-fluoroquinoline-2811
https://cymitquimica.com/cas/63010-72-0/
https://www.benchchem.com/product/b179695?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1287930&productDescription=4-CHLOROANILINE+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-CHLORO-8-FLUORO-2-METHYLQUINOLINE.pdf
https://www.echemi.com/sds/4-chloro-8-methylquinazoline-pd180810127575.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protection Type Recommendations Source

) Wear safety glasses with side-
Eye/Face Protection ) ) [51[7]
shields or chemical goggles.

Wear impervious gloves (e.g.,
_ . nitrile rubber) and protective
Skin Protection _ _ [BII7181[11]
clothing to prevent skin

contact.

If dust is generated, use a
NIOSH/MSHA or European

Respiratory Protection Standard EN 149 approved [51[719]
respirator with an appropriate

particulate filter.

Handling and Storage

Safe Handling:

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[7][11]

e Avoid formation of dust and aerosols.[5][8][15]

e Do not breathe dust, fumes, or vapors.[7]

e Avoid contact with skin, eyes, and clothing.[7][8]

e Wash hands thoroughly after handling.[7][11]

» Do not eat, drink, or smoke when using this product.[7][11]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[5][7][15]

o Store locked up.[7][11]
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e Incompatible materials include strong oxidizing agents, acid anhydrides, and acid chlorides.

[5107]

First-Aid Measures

In the event of exposure, follow these first-aid guidelines and seek immediate medical
attention.

Exposure Route First-Aid Measures Source

Remove person to fresh air
) and keep comfortable for
Inhalation _ _ _ [51[7][11]
breathing. If not breathing, give

artificial respiration.

Take off immediately all
) contaminated clothing. Wash
Skin Contact o [71[11]
skin with plenty of soap and

water.

Rinse immediately and
cautiously with plenty of water
for at least 15 minutes, also
Eye Contact _ [7][11]
under the eyelids. Remove
contact lenses, if present and

easy to do. Continue rinsing.

Do NOT induce vomiting.
_ Rinse mouth and call a
Ingestion . . [51[8][11]
physician or poison control

center immediately.

Accidental Release and Disposal Measures

Accidental Release:
o Ensure adequate ventilation and evacuate personnel to safe areas.[5][8][11]

» Avoid dust formation.[5][8][10]
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o Wear appropriate personal protective equipment.[5][8]

e Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[8]
[11]

e Sweep up and shovel into a suitable, closed container for disposal.[5][11]
Disposal:

» Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[4][7]

Experimental Protocols and Reactivity

No specific experimental protocols for safety testing of 4-Chloro-8-fluoroquinazoline were
found. However, the reactivity of similar compounds provides insight into its chemical behavior.

Reactivity Profile:

Stability: Stable under recommended storage conditions.[9]

e Incompatible Materials: Strong oxidizing agents, acid anhydrides, acid chlorides, and
chloroformates.[7][9]

o Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including hydrogen chloride, nitrogen oxides, and carbon oxides.

[51°]

¢ Nucleophilic Aromatic Substitution: The chlorine atom at the 4-position is susceptible to
nucleophilic aromatic substitution (SNAr) reactions with nucleophiles such as amines,
alcohols, and thiols.[1][2]

Visualizations

The following diagrams illustrate key workflows and relationships for the safe handling of 4-
Chloro-8-fluoroquinazoline.
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Caption: A workflow for the safe handling of 4-Chloro-8-fluoroquinazoline.
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Potential Hazardous Products
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Caption: Potential hazardous reactions of 4-Chloro-8-fluoroquinazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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